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Compound of Interest

Compound Name:
Methyl 1-methyl-1H-indole-4-

carboxylate

Cat. No.: B170263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of Methyl 1-
methyl-1H-indole-4-carboxylate (CAS No. 1444-12-8). The information is compiled from

available chemical supplier data and general safety protocols for related indole compounds.

Users should always consult the specific Safety Data Sheet (SDS) provided by their supplier for

comprehensive safety information.

Chemical and Physical Properties
The known properties of Methyl 1-methyl-1H-indole-4-carboxylate are summarized in the

table below. This data is essential for proper handling, storage, and experimental planning.
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Property Value Reference

CAS Number 1444-12-8 [1]

Molecular Formula C₁₁H₁₁NO₂ [1][2][3][4]

Molecular Weight 189.21 g/mol [1][5]

Appearance White powder [2][3]

Purity Typically >95% to >98% [2][3]

Solubility

Expected to be soluble in

organic solvents (e.g.,

alcohols, ethers) and insoluble

in water.

[6]

Storage and Stability
Proper storage is crucial to maintain the integrity and stability of Methyl 1-methyl-1H-indole-4-
carboxylate.

Parameter Recommendation Reference

Storage Temperature

Store at room temperature for

short-term use. For long-term

storage, refrigeration is

recommended. Some suppliers

utilize cold-chain

transportation.

[2][3][5][7]

Container
Keep in a tightly closed, light-

resistant container.
[3]

Atmosphere

Store under a dry, inert

atmosphere if possible to

prevent degradation from

moisture and oxidation.

Incompatible Materials
Avoid strong oxidizing agents

and strong bases.
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Experimental Protocols
Protocol 1: General Handling and Personal Protective
Equipment (PPE)
This protocol outlines the essential safety measures for handling Methyl 1-methyl-1H-indole-
4-carboxylate in a laboratory setting.

Objective: To ensure the safe handling of the compound, minimizing exposure risk.

Materials:

Methyl 1-methyl-1H-indole-4-carboxylate

Nitrile gloves

Safety goggles or face shield

Laboratory coat

Chemical fume hood

Spatula and weighing paper/boat

Appropriate solvent (e.g., DMSO, ethanol)

Sealed container for waste

Procedure:

Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean

and uncluttered. Have all necessary equipment and materials readily available.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory

coat, nitrile gloves, and safety goggles.

Weighing and Aliquoting:
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Perform all weighing and handling of the solid compound within a certified chemical fume

hood to avoid inhalation of any dust particles.

Use a clean spatula to transfer the desired amount of the powder to a weighing paper or

boat.

Avoid generating dust. If the compound is a fine powder, handle it with extra care.

Dissolution:

To prepare a solution, add the desired solvent to the vessel containing the weighed

compound.

Cap the vessel and mix by vortexing or sonicating until the solid is fully dissolved.

Post-Handling:

Clean the spatula and work area thoroughly after use.

Dispose of contaminated weighing paper, gloves, and other disposable materials in a

designated, sealed waste container.

Wash hands thoroughly with soap and water after handling is complete.

Protocol 2: Storage of Stock Solutions
This protocol describes the recommended procedure for storing solutions of Methyl 1-methyl-
1H-indole-4-carboxylate.

Objective: To maintain the stability and integrity of the compound in solution for future use.

Materials:

Stock solution of Methyl 1-methyl-1H-indole-4-carboxylate

Amber glass vials or other light-protecting containers with tight-fitting caps

Parafilm or other sealing film
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-20°C or -80°C freezer

Procedure:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in appropriate vials.

Sealing: Securely cap the vials. For long-term storage, wrap the cap-vial interface with

parafilm to prevent solvent evaporation and contamination.

Labeling: Clearly label each vial with the compound name, concentration, solvent, and date

of preparation.

Storage: Store the aliquoted vials in a freezer at -20°C or -80°C. Protect from light by using

amber vials or by placing the vials in a light-blocking storage box.

Usage: When needed, remove a single aliquot from the freezer and allow it to thaw to room

temperature before opening to prevent condensation from entering the solution.

Visualized Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of

Methyl 1-methyl-1H-indole-4-carboxylate.
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Workflow for Safe Handling and Storage of Methyl 1-methyl-1H-indole-4-carboxylate

Start: Receive Compound

Consult Supplier's SDS

Wear Appropriate PPE
(Lab Coat, Goggles, Gloves)

Work in a Chemical Fume Hood

Handling Solid

Weigh Solid Compound

Prepare Stock Solution

Store Solid in Tightly
Closed Container at RT/RefrigeratedHandling Solution

Dispose of Waste Properly

Aliquot Stock Solution

Store Aliquots at -20°C or -80°C
(Protect from Light)

End

Click to download full resolution via product page

Caption: Logical workflow for handling and storing Methyl 1-methyl-1H-indole-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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